molecular formula C18H27N3O2 B1628879 tert-Butyl 4-(1,2,3,4-tetrahydroquinolin-8-yl)piperazine-1-carboxylate CAS No. 444620-74-0

tert-Butyl 4-(1,2,3,4-tetrahydroquinolin-8-yl)piperazine-1-carboxylate

Cat. No. B1628879
CAS RN: 444620-74-0
M. Wt: 317.4 g/mol
InChI Key: ZAGGFTSZPNYRBK-UHFFFAOYSA-N
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Description

Tert-Butyl 4-(1,2,3,4-tetrahydroquinolin-8-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C18H27N3O2 and its molecular weight is 317.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality tert-Butyl 4-(1,2,3,4-tetrahydroquinolin-8-yl)piperazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about tert-Butyl 4-(1,2,3,4-tetrahydroquinolin-8-yl)piperazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

444620-74-0

Product Name

tert-Butyl 4-(1,2,3,4-tetrahydroquinolin-8-yl)piperazine-1-carboxylate

Molecular Formula

C18H27N3O2

Molecular Weight

317.4 g/mol

IUPAC Name

tert-butyl 4-(1,2,3,4-tetrahydroquinolin-8-yl)piperazine-1-carboxylate

InChI

InChI=1S/C18H27N3O2/c1-18(2,3)23-17(22)21-12-10-20(11-13-21)15-8-4-6-14-7-5-9-19-16(14)15/h4,6,8,19H,5,7,9-13H2,1-3H3

InChI Key

ZAGGFTSZPNYRBK-UHFFFAOYSA-N

SMILES

CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC3=C2NCCC3

Canonical SMILES

CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=CC3=C2NCCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

The compound of Step 2 (280 mg, 0.89 mmol) is dissolved in EtOH (70 mL), and Pt/C 10% (300 mg) is added. The mixture is pressurized to 45 psi under hydrogen and reacted for about 4 hours. The mixture is filtered over celite and concentrated. The residue is purified to afford about 266 mg of 8-(4-t-butyloxycarbonylpiperazin-1-yl)-1,2,3,4-tetrahydroquinoline (94%). EIS-MS 318.1 [M+1]
Name
compound
Quantity
280 mg
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One
Name
Quantity
300 mg
Type
catalyst
Reaction Step Two

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